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Compound of Interest

Compound Name: WZ4141

Cat. No.: B10800893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

WZ4141 stock solutions in a research setting. WZ4141 is a potent, selective, and irreversible

inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical and Solubility Data
A summary of the key quantitative data for WZ4141 is presented in Table 1. This information is

essential for accurate stock solution preparation and experimental design.
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Property Value

Molecular Weight 281.31 g/mol

Molecular Formula C₁₆H₁₅N₃O₂

Solubility in DMSO ≥ 50 mg/mL[1]

Appearance Crystalline solid

Storage of Solid -20°C

Storage of Solution -20°C for up to 1 year; -80°C for up to 2 years[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM WZ4141 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of WZ4141 in dimethyl

sulfoxide (DMSO).

Materials:

WZ4141 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile filter tips

Procedure:

Calculation:
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To prepare a 10 mM stock solution, the required mass of WZ4141 needs to be calculated

using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mM x 0.001 L x 281.31 g/mol = 2.81 mg

Weighing:

Carefully weigh 2.81 mg of WZ4141 powder using a calibrated analytical balance. To

ensure accuracy, it is recommended to weigh a larger amount (e.g., 10 mg) and dissolve it

in the corresponding larger volume of DMSO (3.55 mL for 10 mg to make a 10 mM

solution).

Dissolution:

Transfer the weighed WZ4141 powder into a sterile microcentrifuge tube.

Add the calculated volume of anhydrous/sterile DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and free of particulates. Gentle warming (e.g., in a 37°C water

bath for a few minutes) can aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the 10

mM stock solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years), protected from light.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol outlines the dilution of the 10 mM WZ4141 stock solution to the desired final

concentration in cell culture medium.

Materials:

10 mM WZ4141 stock solution in DMSO

Sterile cell culture medium, pre-warmed to 37°C

Sterile microcentrifuge tubes or cell culture plates/flasks

Calibrated micropipettes and sterile filter tips

Procedure:

Thaw Stock Solution:

Thaw a single aliquot of the 10 mM WZ4141 stock solution at room temperature.

Serial Dilution (Recommended):

To achieve accurate low micromolar or nanomolar concentrations and to minimize the final

DMSO concentration in the culture, it is highly recommended to perform serial dilutions.

Example for a 1 µM final concentration in 10 mL of medium:

1. Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

pre-warmed cell culture medium to get a 10 µM intermediate solution. Mix gently by

pipetting.

2. Add 1 mL of this 10 µM intermediate solution to 9 mL of pre-warmed cell culture medium

in your culture vessel to achieve a final concentration of 1 µM. The final DMSO

concentration will be 0.01%.

Direct Dilution (for higher concentrations):

For higher working concentrations, direct dilution may be feasible.
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Example for a 10 µM final concentration in 10 mL of medium:

Add 10 µL of the 10 mM stock solution directly to 10 mL of pre-warmed cell culture

medium. The final DMSO concentration will be 0.1%.

Important Considerations:

DMSO Toxicity: The final concentration of DMSO in the cell culture medium should be kept

as low as possible, typically below 0.5%, as higher concentrations can be toxic to cells. It is

crucial to include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Solubility in Aqueous Media: WZ4141 has poor solubility in aqueous solutions. When diluting

the DMSO stock in cell culture medium, ensure rapid and thorough mixing to prevent

precipitation.

Signaling Pathway and Experimental Workflow
WZ4141 is an inhibitor of the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine

kinase that plays a crucial role in cell proliferation, survival, and differentiation. Upon activation

by its ligands (e.g., EGF), EGFR dimerizes and autophosphorylates, initiating downstream

signaling cascades, primarily the RAS-RAF-MAPK and PI3K-AKT pathways. WZ4141
irreversibly binds to the ATP-binding site of the EGFR kinase domain, blocking its activity and

subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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